Cas no 885519-15-3 (5-Bromo-1-iodo-2-methyl-3-nitrobenzene)

• Product Name: 5-Bromo-1-iodo-2-methyl-3-nitrobenzene
• CAS No: 885519-15-3
• MF: C₇H₅BrINO₂
• MW: 341.92857336998
• CID: 840360
• PubChem ID: 24728107
• Update Time: 2025-06-12

5-Bromo-1-iodo-2-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-iodo-2-methyl-3-nitrobenzene
• 4-Bromo-2-iodo-6-nitrotoluene
• Methyl 3-bromo-2-methyl-5-nitrobenzoate
• SCHEMBL17770642
• 885519-15-3
• A1-38864
• F13793
• DTXSID30646172
• A861825

• Inchi： 1S/C7H5BrINO2/c1-4-6(9)2-5(8)3-7(4)10(11)12/h2-3H,1H3
• InChI Key： DJUBNZOEBVGNEZ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 340.85484g/mol
• Monoisotopic Mass: 340.85484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 5-Bromo-1-iodo-2-methyl-3-nitrobenzene

Introduction to 5-Bromo-1-iodo-2-methyl-3-nitrobenzene (CAS No. 885519-15-3)

5-Bromo-1-iodo-2-methyl-3-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 885519-15-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic nitro compounds, which are widely utilized as key intermediates in the synthesis of more complex molecules. The presence of multiple substituents—specifically a bromine atom at the 5-position, an iodine atom at the 1-position, a methyl group at the 2-position, and a nitro group at the 3-position—makes this compound a versatile building block for various chemical transformations.

The structural features of 5-Bromo-1-iodo-2-methyl-3-nitrobenzene contribute to its reactivity in multiple ways. The halogen atoms, particularly bromine and iodine, are known to participate in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon and carbon-heteroatom bonds. These reactions are fundamental in drug discovery and material science, enabling the creation of novel molecular architectures with tailored properties. Additionally, the nitro group introduces electrophilic characteristics to the aromatic ring, facilitating electrophilic aromatic substitution reactions and allowing for further functionalization.

In recent years, there has been a surge in research focused on developing efficient synthetic routes for halogenated nitroaromatics due to their broad applicability. 5-Bromo-1-iodo-2-methyl-3-nitrobenzene has been explored in several synthetic methodologies that aim to improve yield, selectivity, and sustainability. For instance, researchers have employed transition-metal-catalyzed reactions to achieve regioselective modifications of this compound. These advances not only streamline the synthesis process but also open new avenues for exploring its potential in medicinal chemistry.

The pharmaceutical industry has shown particular interest in 5-Bromo-1-iodo-2-methyl-3-nitrobenzene due to its role as a precursor in the development of bioactive molecules. Studies have demonstrated its utility in constructing heterocyclic scaffolds that exhibit pharmacological activity across various therapeutic areas. For example, derivatives of this compound have been investigated for their antimicrobial and anticancer properties. The ability to introduce diverse functional groups while maintaining the core structure allows for fine-tuning of biological activity, making it an attractive scaffold for drug design.

Moreover, the agrochemical sector has also leveraged 5-Bromo-1-iodo-2-methyl-3-nitrobenzene in the synthesis of novel pesticides and herbicides. Its structural motifs are conducive to developing compounds that can interact with biological targets in plants and pests, offering potential solutions to agricultural challenges. The integration of computational chemistry and high-throughput screening techniques has further accelerated the discovery process by predicting the efficacy of derivatives before experimental synthesis.

The environmental impact of synthesizing and handling 5-Bromo-1-iodo-2-methyl-3-nitrobenzene is another critical consideration. Modern synthetic strategies emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts. For instance, catalytic methods that employ recyclable ligands or solvent-free conditions have been developed to enhance sustainability. These approaches align with global efforts to promote environmentally responsible chemical manufacturing.

Future research directions for 5-Bromo-1-iodo-2-methyl-3-nitrobenzene may include exploring its role in photodynamic therapy (PDT) and other light-based medical treatments. The presence of electron-withdrawing groups like the nitro group can influence light absorption properties, making it a candidate for designing photosensitizer-based therapeutics. Additionally, advancements in nanotechnology could enable the incorporation of this compound into nanocarriers for targeted drug delivery systems.

In conclusion,5-Bromo-1-iodo-2-methyl-3-nitrobenzene (CAS No. 885519-15-3) is a multifaceted compound with significant potential across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthetic chemists. As research continues to evolve, this compound is likely to play an increasingly important role in developing innovative solutions to global challenges.